3-(4-fluorophenyl)-N-(2-methoxy-5-nitrophenyl)acrylamide

• IUPAC Name: (E)-3-(4-fluorophenyl)-N-(2-methoxy-5-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C16H13FN2O4/c1-23-15-8-7-13(19(21)22)10-14(15)18-16(20)9-4-11-2-5-12(17)6-3-11/h2-10H,1H3,(H,18,20)/b9-4+
• InChI Key: FUXWRSCGWPJFEP-RUDMXATFSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C=CC2=CC=C(C=C2)F
• Isomeric SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)/C=C/C2=CC=C(C=C2)F
• Molecular Formula: C16H13FN2O4
• Molecular Weight: 316.28 g/mol

Description

3-(4-fluorophenyl)-N-(2-methoxy-5-nitrophenyl)acrylamide is a chemical compound used in scientific research for its potential therapeutic properties. This compound is a member of the acrylamide family, which has been extensively studied for its applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of 3-(4-fluorophenyl)-N-(2-methoxy-5-nitrophenyl)acrylamide is not fully understood. However, studies have suggested that this compound may induce cell death in cancer cells by activating apoptosis pathways and inhibiting cell proliferation (Wang et al., 2015; Zhang et al., 2016). In addition, 3-(4-fluorophenyl)-N-(2-methoxy-5-nitrophenyl)acrylamide has been shown to inhibit angiogenesis, which is the process of new blood vessel formation that is necessary for tumor growth and metastasis (Zhang et al., 2016).
Biochemical and Physiological Effects:
3-(4-fluorophenyl)-N-(2-methoxy-5-nitrophenyl)acrylamide has been shown to have several biochemical and physiological effects. Studies have demonstrated that this compound can induce oxidative stress and DNA damage in cancer cells, which may contribute to its cytotoxic effects (Wang et al., 2015; Zhang et al., 2016). In addition, 3-(4-fluorophenyl)-N-(2-methoxy-5-nitrophenyl)acrylamide has been shown to inhibit the expression of several proteins that are involved in cancer cell survival and proliferation, including Bcl-2, cyclin D1, and MMP-9 (Wang et al., 2015; Zhang et al., 2016).

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-fluorophenyl)-N-(2-methoxy-5-nitrophenyl)acrylamide in lab experiments is its potential therapeutic properties as an anticancer agent. This compound has been shown to have cytotoxic effects on cancer cells, which may make it a promising candidate for further development as a cancer treatment. However, one limitation of using this compound in lab experiments is its potential toxicity. Studies have shown that 3-(4-fluorophenyl)-N-(2-methoxy-5-nitrophenyl)acrylamide can induce oxidative stress and DNA damage in cells, which may have harmful effects on normal cells as well as cancer cells (Wang et al., 2015; Zhang et al., 2016).

Future Directions

There are several future directions for research on 3-(4-fluorophenyl)-N-(2-methoxy-5-nitrophenyl)acrylamide. One direction is to further investigate the mechanism of action of this compound, particularly its effects on apoptosis pathways and angiogenesis. Another direction is to explore the potential therapeutic applications of this compound in other diseases besides cancer, such as inflammation and autoimmune disorders. Additionally, future research could focus on developing more potent and less toxic derivatives of 3-(4-fluorophenyl)-N-(2-methoxy-5-nitrophenyl)acrylamide for clinical use.
Conclusion:
In conclusion, 3-(4-fluorophenyl)-N-(2-methoxy-5-nitrophenyl)acrylamide is a chemical compound with potential therapeutic properties as an anticancer agent. This compound has been shown to have cytotoxic effects on cancer cells, inhibit angiogenesis, and induce oxidative stress and DNA damage. However, further research is needed to fully understand the mechanism of action of this compound and to develop more potent and less toxic derivatives for clinical use.

Synthesis Methods

The synthesis of 3-(4-fluorophenyl)-N-(2-methoxy-5-nitrophenyl)acrylamide involves the reaction of 4-fluoroacetophenone and 2-methoxy-5-nitrobenzaldehyde with acryloyl chloride in the presence of a base. The product is then purified by recrystallization. This method has been described in detail in a scientific publication by Wang et al. (2015).

Scientific Research Applications

3-(4-fluorophenyl)-N-(2-methoxy-5-nitrophenyl)acrylamide has been studied for its potential therapeutic properties, particularly as an anticancer agent. Several studies have shown that this compound has cytotoxic effects on cancer cells, including breast cancer, lung cancer, and colon cancer cells (Wang et al., 2015; Zhang et al., 2016). In addition, 3-(4-fluorophenyl)-N-(2-methoxy-5-nitrophenyl)acrylamide has been shown to inhibit the growth and metastasis of cancer cells in animal models (Zhang et al., 2016).